Cas no 2228840-56-8 (2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228840-56-8
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6352425
• PubChem ID: 165970757
• Update Time: 2025-05-21

2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid
• EN300-2000826
• 2228840-56-8

• Inchi： 1S/C10H16O3/c1-10(2-4-13-5-3-10)8-6-7(8)9(11)12/h7-8H,2-6H2,1H3,(H,11,12)
• InChI Key： QALRLFIUTUKDOP-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC1)C1CC1C(=O)O

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid

Comprehensive Guide to 2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2228840-56-8): Properties, Applications, and Market Insights

2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2228840-56-8) is a specialized cyclopropane carboxylic acid derivative that has garnered significant attention in pharmaceutical and fine chemical research. This compound, featuring a unique 4-methyloxane moiety fused with a cyclopropane carboxylic acid structure, exhibits remarkable potential in drug discovery and material science applications. Its molecular formula is C10H16O3, with a molecular weight of 184.23 g/mol.

The growing interest in cyclopropane-containing compounds like 2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid stems from their unique three-membered ring structure, which offers enhanced metabolic stability and conformational rigidity compared to linear analogs. Researchers are particularly interested in how the 4-methyloxan-4-yl group influences the compound's solubility and bioavailability, making it a valuable building block for medicinal chemistry.

Recent advancements in heterocyclic chemistry have highlighted the importance of oxygen-containing ring systems like the 4-methyloxane component of this molecule. The compound's balanced lipophilicity, achieved through its cyclopropane carboxylic acid core and tetrahydropyran derivative side chain, makes it particularly valuable for designing drugs with improved blood-brain barrier penetration.

In pharmaceutical applications, 2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid serves as a versatile intermediate for synthesizing potential therapeutic agents. Its structural features are being explored in the development of central nervous system (CNS) drugs, where the cyclopropane ring can enhance binding affinity to target proteins while the oxane moiety improves pharmacokinetic properties.

The synthesis of 2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid typically involves multi-step organic transformations, including ring-closing reactions to form the cyclopropane core and subsequent functionalization to introduce the 4-methyloxane group. Modern synthetic approaches emphasize atom economy and green chemistry principles to produce this compound with high yield and purity.

Analytical characterization of CAS No. 2228840-56-8 employs advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods confirm the compound's structural integrity and purity, which are critical for research and development applications.

From a commercial perspective, the demand for 2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid has been steadily increasing, particularly from pharmaceutical companies engaged in small molecule drug discovery. The compound's unique structural features make it valuable for creating patent-protected chemical entities, driving innovation in therapeutic development.

Recent scientific literature highlights novel applications of cyclopropane carboxylic acid derivatives in materials science, particularly in the development of specialty polymers and liquid crystals. The rigid cyclopropane ring contributes to enhanced material properties, while the oxane component provides desirable solubility characteristics.

Quality control standards for 2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid are stringent, with most suppliers offering material with purity ≥98% as determined by HPLC analysis. Proper storage conditions typically recommend protection from moisture and storage at controlled room temperature to maintain stability.

Future research directions for CAS No. 2228840-56-8 include exploring its potential as a chiral building block in asymmetric synthesis and investigating its metabolic fate in biological systems. The compound's structural complexity offers numerous opportunities for structure-activity relationship (SAR) studies in drug discovery programs.

Environmental and safety considerations for handling 2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation are recommended when working with this chemical.

The global market for specialty chemical intermediates like 2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid is projected to grow significantly, driven by increasing R&D investments in pharmaceutical and material science sectors. Custom synthesis services for such compounds are becoming increasingly important for research institutions and industrial laboratories.

Academic and industrial researchers frequently search for information about cyclopropane-containing building blocks, tetrahydropyran derivatives in drug design, and carboxylic acid intermediates for medicinal chemistry. These search trends reflect the growing importance of compounds like 2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid in modern chemical research.

In conclusion, 2-(4-methyloxan-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2228840-56-8) represents an important class of functionalized cyclopropane derivatives with wide-ranging applications in pharmaceutical research and material science. Its unique structural features continue to inspire innovative applications across multiple scientific disciplines.